(E)-BETA-FARNESENE
(E)-BETA-FARNESENE
eta-Farnesene, also known as (e)-b-farnesene or b-trans-farnesene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, beta-farnesene is considered to be a hydrocarbon lipid molecule. beta-Farnesene is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. Within the cell, beta-farnesene is primarily located in the membrane (predicted from logP) and cytoplasm. beta-Farnesene exists in all eukaryotes, ranging from yeast to humans. beta-Farnesene is also a parent compound for other transformation products, including but not limited to, beta-hexaprene, beta-heptaprene, and beta-geranylfarnesene.
Trans-beta-farnesene is a beta-farnesene in which the double bond at position 6-7 has E configuration. It is the major or sole alarm pheromone in most species of aphid. It has a role as an alarm pheromone and a metabolite.
Trans-beta-farnesene is a beta-farnesene in which the double bond at position 6-7 has E configuration. It is the major or sole alarm pheromone in most species of aphid. It has a role as an alarm pheromone and a metabolite.
Brand Name:
Vulcanchem
CAS No.:
18794-84-8
VCID:
VC0105247
InChI:
InChI=1S/C15H24/c1-6-14(4)10-8-12-15(5)11-7-9-13(2)3/h6,9,12H,1,4,7-8,10-11H2,2-3,5H3/b15-12+
SMILES:
CC(=CCCC(=CCCC(=C)C=C)C)C
Molecular Formula:
C15H24
Molecular Weight:
204.35 g/mol
(E)-BETA-FARNESENE
CAS No.: 18794-84-8
Main Products
VCID: VC0105247
Molecular Formula: C15H24
Molecular Weight: 204.35 g/mol
| CAS No. | 18794-84-8 |
|---|---|
| Product Name | (E)-BETA-FARNESENE |
| Molecular Formula | C15H24 |
| Molecular Weight | 204.35 g/mol |
| IUPAC Name | (6E)-7,11-dimethyl-3-methylidenedodeca-1,6,10-triene |
| Standard InChI | InChI=1S/C15H24/c1-6-14(4)10-8-12-15(5)11-7-9-13(2)3/h6,9,12H,1,4,7-8,10-11H2,2-3,5H3/b15-12+ |
| Standard InChIKey | JSNRRGGBADWTMC-NTCAYCPXSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CCC(=C)C=C)/C)C |
| SMILES | CC(=CCCC(=CCCC(=C)C=C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=C)C=C)C)C |
| Description | eta-Farnesene, also known as (e)-b-farnesene or b-trans-farnesene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, beta-farnesene is considered to be a hydrocarbon lipid molecule. beta-Farnesene is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. Within the cell, beta-farnesene is primarily located in the membrane (predicted from logP) and cytoplasm. beta-Farnesene exists in all eukaryotes, ranging from yeast to humans. beta-Farnesene is also a parent compound for other transformation products, including but not limited to, beta-hexaprene, beta-heptaprene, and beta-geranylfarnesene. Trans-beta-farnesene is a beta-farnesene in which the double bond at position 6-7 has E configuration. It is the major or sole alarm pheromone in most species of aphid. It has a role as an alarm pheromone and a metabolite. |
| Synonyms | beta-farnesene |
| PubChem Compound | 10407 |
| Last Modified | Nov 11 2021 |
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